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Compound of Interest

Compound Name: Dibutyl ethylhexanoyl glutamide

Cat. No.: B3052933 Get Quote

An In-depth Exploration of its Chemical Identity, Physicochemical Properties, and Applications

in Formulation Science

This technical guide provides researchers, scientists, and drug development professionals with

a thorough understanding of Dibutyl ethylhexanoyl glutamide, a versatile gelling agent. This

document outlines its alternative names and synonyms, summarizes key quantitative data, and

presents detailed experimental protocols for its application and characterization.

Chemical Identity: Alternative Names and Synonyms
Dibutyl ethylhexanoyl glutamide is known by several names in scientific literature, regulatory

documents, and commercial products. A comprehensive list of these identifiers is crucial for

accurate literature searches and unambiguous communication.
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Identifier Type Value

INCI Name Dibutyl Ethylhexanoyl Glutamide

IUPAC Name
(2S)-N,N'-dibutyl-2-(2-

ethylhexanoylamino)pentanediamide

CAS Number 486455-65-6

Trade Name EB-21 (Ajinomoto)

Synonyms

N,N'-dibutyl-N'-(2-ethylhexanoyl)-L-glutamide,

Pentanediamide, N,N'-dibutyl-2-[(2-ethyl-1-

oxohexyl)amino]-, (2S)-

Physicochemical Properties
Dibutyl ethylhexanoyl glutamide is a low-molecular-weight, amino acid-based gelling agent.

[1] It functions by self-assembling into a three-dimensional network that immobilizes a liquid

organic phase, forming a semi-solid gel. This mechanism allows for the creation of structured

formulations with desirable textures.

A summary of its key physicochemical properties is presented below:
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Property Value Reference

Molecular Formula C₂₁H₄₁N₃O₃ [2]

Molecular Weight 383.57 g/mol [3]

Appearance White to pale yellow powder
Ajinomoto Technical Data

Sheet

Melting Point 183 - 196 °C
Ajinomoto Quality Assurance

Specifications

Water Content ≤ 0.5%
Ajinomoto Quality Assurance

Specifications

Residue on Ignition ≤ 1.0%
Ajinomoto Quality Assurance

Specifications

Heavy Metals (as Pb) ≤ 10 ppm
Ajinomoto Quality Assurance

Specifications

Arsenic (as As₂O₃) ≤ 1 ppm
Ajinomoto Quality Assurance

Specifications

Signaling Pathways and Biological Activity
As a functional excipient in cosmetic and pharmaceutical formulations, Dibutyl ethylhexanoyl
glutamide's primary role is to act as a gelling agent. There is currently no scientific evidence to

suggest that it directly interacts with or modulates any biological signaling pathways. Its utility

lies in its physicochemical properties for structuring formulations rather than any

pharmacological activity.

Experimental Protocols
This section provides detailed methodologies for the preparation and characterization of

organogels using Dibutyl ethylhexanoyl glutamide.

Preparation of an Oil Gel
This protocol describes a general method for creating a simple oil-based gel. The specific

concentration of the gelling agent and the type of oil can be varied to achieve the desired
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consistency and texture.

Materials:

Dibutyl ethylhexanoyl glutamide (e.g., EB-21)

Cosmetic-grade oil (e.g., mineral oil, squalane, caprylic/capric triglyceride)

Heat-resistant beaker

Magnetic stirrer with hot plate

Spatula

Molds or final containers

Procedure:

Weigh the desired amount of oil into the heat-resistant beaker.

Add the calculated amount of Dibutyl ethylhexanoyl glutamide to the oil. A typical

concentration range is 1-10% w/w, depending on the desired hardness of the gel.

Place the beaker on the hot plate with magnetic stirring.

Heat the mixture to 90-120°C while stirring continuously. The exact temperature will depend

on the oil used. Polar oils may help to lower the dissolution temperature.

Continue heating and stirring until the Dibutyl ethylhexanoyl glutamide is completely

dissolved and the solution is clear.

Once dissolved, pour the hot liquid into the desired molds or final containers.

Allow the gel to cool to room temperature undisturbed. The gel structure will form upon

cooling.

Characterization of the Organogel
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Rheological measurements are critical for understanding the flow behavior and structural

properties of the gel. These properties are key to predicting product performance, stability, and

sensory characteristics.[4]

Instrumentation:

Rotational rheometer equipped with a Peltier temperature control system. A cone-plate or

parallel-plate geometry is suitable.

Procedure:

Sample Loading: Carefully place a sufficient amount of the prepared organogel onto the

lower plate of the rheometer. Lower the upper geometry to the specified gap distance,

ensuring the sample fills the gap completely without overflowing. Trim any excess sample.

Equilibration: Allow the sample to equilibrate at the test temperature (e.g., 25°C) for a set

period (e.g., 5 minutes) to ensure thermal and structural equilibrium.

Oscillatory Stress Sweep (Amplitude Sweep):

Purpose: To determine the linear viscoelastic region (LVER), where the storage modulus

(G') and loss modulus (G'') are independent of the applied stress.

Parameters: Apply an increasing oscillatory stress at a constant frequency (e.g., 1 Hz).

Analysis: Identify the LVER as the range of stress where G' and G'' are constant. This

provides information about the gel's structure at rest.

Oscillatory Frequency Sweep:

Purpose: To evaluate the viscoelastic properties of the gel as a function of frequency.

Parameters: Within the LVER determined from the stress sweep, apply a range of

frequencies (e.g., 0.1 to 100 Hz) at a constant stress.

Analysis: A typical gel structure will show G' greater than G'' across the frequency range,

indicating a more solid-like behavior. The frequency dependence of G' and G'' can provide

insights into the gel's network structure.
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Flow Curve (Shear Rate Sweep):

Purpose: To determine the viscosity of the gel as a function of shear rate.

Parameters: Apply a controlled ramp of increasing shear rates and measure the resulting

shear stress.

Analysis: Plot viscosity versus shear rate. Most cosmetic gels exhibit shear-thinning

behavior, where viscosity decreases with increasing shear rate. This is important for

product application (e.g., spreadability).

Texture Profile Analysis provides quantitative data on the mechanical properties of the gel,

which correlate with sensory attributes like hardness, adhesiveness, and cohesiveness.[5]

Instrumentation:

Texture Analyzer equipped with a cylindrical probe.

Procedure:

Sample Preparation: Ensure the gel sample is in a container with a flat surface and is free of

air bubbles. The sample should be at a controlled temperature (e.g., 25°C).

Test Setup:

Select a cylindrical probe appropriate for the sample size.

Set the test parameters in the instrument software. A typical TPA test involves two

compression cycles.

Example Parameters:

Pre-Test Speed: 1.0 mm/s

Test Speed: 0.5 mm/s

Post-Test Speed: 0.5 mm/s
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Compression Distance: 5 mm

Trigger Force: 5 g

Time between cycles: 5 s

Data Acquisition: The probe compresses the sample twice, and a force-time or force-

distance curve is generated.

Data Analysis: From the TPA curve, the following parameters can be calculated:

Hardness: The peak force during the first compression.

Adhesiveness: The negative force area after the first compression, representing the work

required to pull the probe away from the sample.

Cohesiveness: The ratio of the positive force area of the second compression to that of the

first compression.

Springiness (or Elasticity): The height that the sample recovers between the two

compressions.

Mandatory Visualizations
The following diagrams illustrate key conceptual frameworks related to the use and

characterization of Dibutyl ethylhexanoyl glutamide.

Gel Preparation

Characterization

Weigh Oil and
Dibutyl Ethylhexanoyl Glutamide

Heat and Stir
(90-120°C) Complete Dissolution Pour into Molds Cool to Room Temperature Rheological Analysis

Texture Profile Analysis
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Click to download full resolution via product page

Caption: Experimental workflow for the preparation and characterization of organogels.
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Caption: Logical relationship from molecule to final product performance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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